Cas no 1216222-93-3 (3,3-dimethyl-1-(methylsulfanyl)butan-2-amine)

• Product Name: 3,3-dimethyl-1-(methylsulfanyl)butan-2-amine
• CAS No: 1216222-93-3
• MF: C₇H₁₇NS
• MW: 147.281580686569
• CID: 5167424
• PubChem ID: 62692561
• Update Time: 2023-11-24

3,3-dimethyl-1-(methylsulfanyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1-methylsulfanylbutan-2-amine
• 3,3-Dimethyl-1-(methylsulfanyl)butan-2-amine
• 2-Butanamine, 3,3-dimethyl-1-(methylthio)-
• 3,3-dimethyl-1-(methylsulfanyl)butan-2-amine

• Inchi： 1S/C7H17NS/c1-7(2,3)6(8)5-9-4/h6H,5,8H2,1-4H3
• InChI Key： JGXOHEGUVXGCQR-UHFFFAOYSA-N
• SMILES： S(C)CC(C(C)(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 75.5
• XLogP3: 1.7
• Topological Polar Surface Area: 51.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers